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4-[(E)-[2-(2-Fluorophenyl)-1-(3-methoxypropyl)-4,5-dioxopyrrolidin-3-ylidene]-hydroxymethyl]-N,N-dimethylbenzenesulfonamide 4-[(E)-[2-(2-Fluorophenyl)-1-(3-methoxypropyl)-4,5-dioxopyrrolidin-3-ylidene]-hydroxymethyl]-N,N-dimethylbenzenesulfonamide
Brand Name: Vulcanchem
CAS No.: 519013-17-3
VCID: VC0383560
InChI: InChI=1S/C23H25FN2O6S/c1-25(2)33(30,31)16-11-9-15(10-12-16)21(27)19-20(17-7-4-5-8-18(17)24)26(13-6-14-32-3)23(29)22(19)28/h4-5,7-12,20,27H,6,13-14H2,1-3H3/b21-19+
SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCOC)C3=CC=CC=C3F)O
Molecular Formula: C23H25FN2O6S
Molecular Weight: 476.5g/mol

4-[(E)-[2-(2-Fluorophenyl)-1-(3-methoxypropyl)-4,5-dioxopyrrolidin-3-ylidene]-hydroxymethyl]-N,N-dimethylbenzenesulfonamide

CAS No.: 519013-17-3

Main Products

VCID: VC0383560

Molecular Formula: C23H25FN2O6S

Molecular Weight: 476.5g/mol

4-[(E)-[2-(2-Fluorophenyl)-1-(3-methoxypropyl)-4,5-dioxopyrrolidin-3-ylidene]-hydroxymethyl]-N,N-dimethylbenzenesulfonamide - 519013-17-3

CAS No. 519013-17-3
Product Name 4-[(E)-[2-(2-Fluorophenyl)-1-(3-methoxypropyl)-4,5-dioxopyrrolidin-3-ylidene]-hydroxymethyl]-N,N-dimethylbenzenesulfonamide
Molecular Formula C23H25FN2O6S
Molecular Weight 476.5g/mol
IUPAC Name 4-[(E)-[2-(2-fluorophenyl)-1-(3-methoxypropyl)-4,5-dioxopyrrolidin-3-ylidene]-hydroxymethyl]-N,N-dimethylbenzenesulfonamide
Standard InChI InChI=1S/C23H25FN2O6S/c1-25(2)33(30,31)16-11-9-15(10-12-16)21(27)19-20(17-7-4-5-8-18(17)24)26(13-6-14-32-3)23(29)22(19)28/h4-5,7-12,20,27H,6,13-14H2,1-3H3/b21-19+
Standard InChIKey HQNXRIYXGHGYHN-XUTLUUPISA-N
Isomeric SMILES CN(C)S(=O)(=O)C1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCCOC)C3=CC=CC=C3F)/O
SMILES CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCOC)C3=CC=CC=C3F)O
Canonical SMILES CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCOC)C3=CC=CC=C3F)O
PubChem Compound 5735642
Last Modified Nov 11 2021
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